Ochratoxin A-d5
Ochratoxin A-d5
Brand Name:
Vulcanchem
CAS No.:
666236-28-8
VCID:
VC0117670
InChI:
InChI=1S/C20H18ClNO6/c1-10-7-12-14(21)9-13(17(23)16(12)20(27)28-10)18(24)22-15(19(25)26)8-11-5-3-2-4-6-11/h2-6,9-10,15,23H,7-8H2,1H3,(H,22,24)(H,25,26)/t10-,15+/m1/s1/i2D,3D,4D,5D,6D
SMILES:
Molecular Formula:
C20H18ClNO6
Molecular Weight:
408.8 g/mol
Ochratoxin A-d5
CAS No.: 666236-28-8
Cat. No.: VC0117670
Molecular Formula: C20H18ClNO6
Molecular Weight: 408.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 666236-28-8 |
|---|---|
| Molecular Formula | C20H18ClNO6 |
| Molecular Weight | 408.8 g/mol |
| IUPAC Name | (2S)-2-[[(3R)-5-chloro-8-hydroxy-3-methyl-1-oxo-3,4-dihydroisochromene-7-carbonyl]amino]-3-(2,3,4,5,6-pentadeuteriophenyl)propanoic acid |
| Standard InChI | InChI=1S/C20H18ClNO6/c1-10-7-12-14(21)9-13(17(23)16(12)20(27)28-10)18(24)22-15(19(25)26)8-11-5-3-2-4-6-11/h2-6,9-10,15,23H,7-8H2,1H3,(H,22,24)(H,25,26)/t10-,15+/m1/s1/i2D,3D,4D,5D,6D |
| Standard InChI Key | RWQKHEORZBHNRI-CZHKJLSSSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])[2H])C[C@@H](C(=O)O)NC(=O)C2=CC(=C3C[C@H](OC(=O)C3=C2O)C)Cl)[2H])[2H] |
| Canonical SMILES | CC1CC2=C(C=C(C(=C2C(=O)O1)O)C(=O)NC(CC3=CC=CC=C3)C(=O)O)Cl |
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